Cas no 894557-11-0 (2-3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-yl-N-(furan-2-yl)methylacetamide)

• Product Name: 2-3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-yl-N-(furan-2-yl)methylacetamide
• CAS No: 894557-11-0
• MF: C₂₅H₂₃N₃O₄S
• MW: 461.532824754715
• CID: 5876733
• PubChem ID: 20922349
• Update Time: 2023-11-21

2-3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-yl-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3,4-dimethylphenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(furan-2-ylmethyl)acetamide
• 2-[3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-1-yl]-N-[(furan-2-yl)methyl]acetamide
• 894557-11-0
• AKOS021689498
• F3407-2577
• AKOS001972718
• 2-[3'-(3,4-DIMETHYLPHENYL)-2,4'-DIOXO-1,2-DIHYDROSPIRO[INDOLE-3,2'-[1,3]THIAZOLIDIN]-1-YL]-N-[(FURAN-2-YL)METHYL]ACETAMIDE
• 2-(3'-(3,4-dimethylphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(furan-2-ylmethyl)acetamide
• 2-3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-yl-N-(furan-2-yl)methylacetamide

• Inchi： 1S/C25H23N3O4S/c1-16-9-10-18(12-17(16)2)28-23(30)15-33-25(28)20-7-3-4-8-21(20)27(24(25)31)14-22(29)26-13-19-6-5-11-32-19/h3-12H,13-15H2,1-2H3,(H,26,29)
• InChI Key： CMIXRHWKVCBUFU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CN1C2=C(C3(C1=O)N(C1=CC=C(C)C(C)=C1)C(=O)CS3)C=CC=C2

Computed Properties

• Exact Mass: 461.14092740g/mol
• Monoisotopic Mass: 461.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides